Cas no 3570-93-2 (1,2,3-Cyclohexanetrione,1,2,3-trioxime)

1,2,3-Cyclohexanetrione,1,2,3-trioxime structure
3570-93-2 structure
Product Name:1,2,3-Cyclohexanetrione,1,2,3-trioxime
CAS No:3570-93-2
MF:C6H9N3O3
MW:171.153960943222
CID:306586
PubChem ID:135616765
Update Time:2025-04-19

1,2,3-Cyclohexanetrione,1,2,3-trioxime Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Cyclohexanetrione,1,2,3-trioxime
    • (NZ)-N-[3-(hydroxyamino)-2-nitrosocyclohex-2-en-1-ylidene]hydroxylamine
    • 1,2,3-cyclohexanetrione trioxime
    • 1,2,3-cyclohexanetriontrioxime
    • 1,2,3-Trihydroximinocyclohexan-1,2,3-trion
    • 1,2,3-trihydroxyiminocyclohexane
    • 1,3-Cyclohexanetrione, trioxime
    • AmbscL16
    • BRN 2211954
    • cyclohexane-1,2,3-trione trioxime
    • Cyclohexan-trion-(1.2.3)-trioxim
    • Cyclohexatrione-1,2,3-trioxime-1,2,3
    • Nicon
    • NSC56450
    • V-001
    • DTXSID4063084
    • 1,2,3-Cyclohexanetrione, trioxime
    • SCHEMBL11211418
    • NSC 56450
    • 1,2,3-Cyclohexanetrione, 1,2,3-trioxime
    • SCHEMBL11204639
    • 3570-93-2
    • Inchi: 1S/C6H9N3O3/c10-7-4-2-1-3-5(8-11)6(4)9-12/h10-12H,1-3H2/b7-4-,8-5+,9-6-
    • InChI Key: GKXJWSZPLIKUPS-KBSGQIHZSA-N
    • SMILES: O/N=C1\C(\C(\CCC\1)=N\O)=N\O

Computed Properties

  • Exact Mass: 171.06447
  • Monoisotopic Mass: 171.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.3A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.606
  • Boiling Point: 343.969°C at 760 mmHg
  • Flash Point: 161.827°C
  • Refractive Index: 1.66
  • PSA: 94.28
  • LogP: 0.66090
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